Cas no 1859690-67-7 (3-{7-oxabicyclo2.2.1heptan-2-yl}butan-1-amine)

3-{7-Oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine is a bicyclic amine derivative featuring a fused oxabicycloheptane core, which imparts structural rigidity and potential stereochemical complexity. This compound is of interest in synthetic organic chemistry due to its constrained ring system, which can influence reactivity and selectivity in downstream transformations. The presence of both an amine functionality and an ether bridge offers versatility for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical research. Its unique scaffold may also contribute to enhanced binding affinity or metabolic stability in bioactive molecules. The compound is typically handled under inert conditions due to the reactivity of the primary amine group.

3-{7-oxabicyclo2.2.1heptan-2-yl}butan-1-amine structure

1859690-67-7 structure

Product Name:3-{7-oxabicyclo2.2.1heptan-2-yl}butan-1-amine

CAS No:1859690-67-7

MF:C₁₀H₁₉NO

MW:169.263962984085

CID:6329732

PubChem ID:130906823

Update Time:2025-06-10

3-{7-oxabicyclo2.2.1heptan-2-yl}butan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-{7-oxabicyclo2.2.1heptan-2-yl}butan-1-amine
- 1859690-67-7
- 3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine
- EN300-1755494
- Inchi： 1S/C10H19NO/c1-7(4-5-11)9-6-8-2-3-10(9)12-8/h7-10H,2-6,11H2,1H3
- InChI Key： GBFZGAZRNZQBCZ-UHFFFAOYSA-N
- SMILES： O1C2CCC1C(C(C)CCN)C2

Computed Properties

Exact Mass: 169.146664230g/mol
Monoisotopic Mass: 169.146664230g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 35.2Å²

3-{7-oxabicyclo2.2.1heptan-2-yl}butan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1755494-0.05g	3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine	1859690-67-7	0.05g	$1417.0	2023-09-20
Enamine	EN300-1755494-0.1g	3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine	1859690-67-7	0.1g	$1484.0	2023-09-20
Enamine	EN300-1755494-0.25g	3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine	1859690-67-7	0.25g	$1551.0	2023-09-20
Enamine	EN300-1755494-0.5g	3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine	1859690-67-7	0.5g	$1619.0	2023-09-20
Enamine	EN300-1755494-1.0g	3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine	1859690-67-7	1g	$1686.0	2023-05-27
Enamine	EN300-1755494-2.5g	3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine	1859690-67-7	2.5g	$3304.0	2023-09-20
Enamine	EN300-1755494-5.0g	3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine	1859690-67-7	5g	$4890.0	2023-05-27
Enamine	EN300-1755494-10.0g	3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine	1859690-67-7	10g	$7250.0	2023-05-27
Enamine	EN300-1755494-1g	3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine	1859690-67-7	1g	$1686.0	2023-09-20
Enamine	EN300-1755494-5g	3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine	1859690-67-7	5g	$4890.0	2023-09-20

3-{7-oxabicyclo2.2.1heptan-2-yl}butan-1-amine Related Literature

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Additional information on 3-{7-oxabicyclo2.2.1heptan-2-yl}butan-1-amine

3-{7-Oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine: A Comprehensive Overview

The compound 3-{7-Oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine, also identified by the CAS Registry Number 1859690-67-7, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This molecule, characterized by its bicyclic structure and amine functionality, has garnered attention in recent years due to its versatile properties and promising research outcomes.

The name 3-{7-Oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine reflects its structural composition, where the bicyclo[2.2.1]heptane system is substituted with an oxygen atom at the 7-position, forming a seven-membered ring fused with two smaller rings. The butanamine group attached to this bicyclic system introduces additional functional diversity, making this compound a valuable substrate for further chemical modifications and applications.

In recent studies, researchers have explored the synthesis of this compound through various routes, including ring-closing metathesis and other advanced organic synthesis techniques. These methods have not only improved the efficiency of production but also opened avenues for functionalizing the molecule with additional groups, enhancing its utility in drug design and material science.

The pharmacological potential of 3-{7-Oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits modulatory effects on key cellular pathways, making it a candidate for therapeutic interventions in areas such as neurodegenerative diseases and inflammation.

Beyond pharmacology, this compound has found applications in polymer chemistry, where its rigid bicyclic structure contributes to the development of high-performance materials with tailored mechanical properties.

In conclusion, the compound CAS No 1859690-67-7, or 3-{7-Oxabicyclo[2.2.1]heptan-2-yl}butan-1-am, represents a promising platform for further exploration across multiple disciplines.